1-(1,3-Benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea

• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(pyridin-3-ylmethyl)urea
• InChI: InChI=1S/C14H13N3O3/c18-14(16-8-10-2-1-5-15-7-10)17-11-3-4-12-13(6-11)20-9-19-12/h1-7H,8-9H2,(H2,16,17,18)
• InChI Key: LKCPHXVUBWSZRD-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NCC3=CN=CC=C3
• solubility: 40.7 [ug/mL]

Description

1-(1,3-benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea is a member of benzodioxoles.

Scientific Research Applications

Complexation Studies and Quantum Chemical Analysis

• Research on N-(pyridin-2-yl),N'-substituted ureas, which include compounds similar to 1-(1,3-Benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea, has been conducted. These compounds have been studied for their ability to form complexes with other chemical entities like benzoates and amino-naphthyridines. This study involved the use of NMR spectroscopy and quantum chemical calculations, highlighting the importance of hydrogen bonding in these interactions (Ośmiałowski et al., 2013).

Potential Antifilarial Agents

• A series of ureas with structures related to 1-(1,3-Benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea were synthesized and evaluated for their antifilarial activity. This research was primarily focused on developing new treatments for diseases caused by filarial worms (Ram et al., 1984).

Catalysis in Asymmetric Synthesis

• Urea derivatives, including those related to 1-(1,3-Benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea, have been explored as catalysts in chemical reactions. For example, a study on a phenylpyrrolidine-based urea catalyst showed its effectiveness in the asymmetric Michael addition of thiols to β-nitrostyrenes, a significant reaction in organic synthesis (Kawazoe et al., 2015).

Modulation of Biochemical Pathways

• Some ureas similar in structure to 1-(1,3-Benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea have been investigated for their biological effects, such as influencing the swimming endurance capacity in mice. These studies offer insights into how such compounds might affect biochemical pathways and physiological processes (Fan et al., 2014).

Antiacetylcholinesterase Activity

• Urea derivatives have been synthesized and assessed for their antiacetylcholinesterase activity, an important area of research in the treatment of conditions like Alzheimer's disease. This demonstrates the potential therapeutic applications of these compounds (Vidaluc et al., 1995).

Antimicrobial Properties

• Ureas structurally related to 1-(1,3-Benzodioxol-5-yl)-3-(3-pyridinylmethyl)urea have been evaluated for their antimicrobial activities, offering potential applications in treating bacterial infections (Kostenko et al., 2015).

Antiproliferative Screening Against Cancer Cell Lines

• New derivatives of urea compounds have been synthesized and subjected to antiproliferative screening against various cancer cell lines. This research contributes to the understanding of the role of these compounds in potential cancer therapies (Al-Sanea et al., 2018).